Cas no 2126161-83-7 (Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 2126161-83-7
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 5462745
• Update Time: 2025-06-13

Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• Z2865871384
• tert-butyl 6-(1-methyl-1H-1,2,4-triazol-5-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

• Inchi： 1S/C13H20N4O3/c1-12(2,3)20-11(18)17-6-5-13(9(7-17)19-13)10-14-8-15-16(10)4/h8-9H,5-7H2,1-4H3
• InChI Key： ILBGWKNNJIGQHY-UHFFFAOYSA-N
• SMILES： O1C2CN(C(=O)OC(C)(C)C)CCC12C1=NC=NN1C

Computed Properties

• Exact Mass: 280.15354051 g/mol
• Monoisotopic Mass: 280.15354051 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.32
• XLogP3: 0.4
• Topological Polar Surface Area: 72.8

Additional information on Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

Introduction to Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2126161-83-7)

Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2126161-83-7, represents a class of molecules designed to exhibit specific biochemical interactions, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate is characterized by its bicyclic framework, which includes an azabicyclo[4.1.0]heptane core adorned with an oxygen atom and a carboxylate functional group at the 3-position. The presence of a tert-butyl group at the same position enhances the compound's steric bulk, which can influence its binding affinity and metabolic stability. Additionally, the incorporation of a 2-methyl-1,2,4-triazol moiety introduces a heterocyclic ring system known for its ability to modulate biological pathways through precise interactions with target proteins and enzymes.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The triazole ring in this molecule is particularly noteworthy, as it has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory applications. The substitution pattern on the triazole ring, specifically the 2-methyl group, further fine-tunes the pharmacological profile of the compound by altering its electronic properties and spatial orientation.

The bicyclic scaffold of Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate contributes to its unique physicochemical properties, including solubility and bioavailability. These characteristics are critical factors in determining the compound's suitability for further development into a drug candidate. The oxygen atom within the bicyclic system also plays a role in hydrogen bonding interactions, which can be leveraged to improve binding affinity to biological targets.

In the realm of medicinal chemistry, the design of such complex molecules often involves iterative optimization processes to enhance their efficacy and reduce potential side effects. The structural features of Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate make it an intriguing candidate for further exploration in this context. Researchers are particularly interested in how modifications to the tert-butyl group or the triazole moiety can influence its biological activity.

One area of active research involves exploring the potential of this compound as a scaffold for developing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer or neurological disorders. The unique combination of structural elements—such as the azabicyclo[4.1.0]heptane core and the triazole ring—provides multiple opportunities for designing molecules with tailored pharmacological properties.

Moreover, computational studies have been instrumental in understanding the binding modes of this compound with potential biological targets. Molecular docking simulations have revealed that the carboxylate group and the triazole ring are key interaction points with proteins, suggesting that these regions are critical for achieving high affinity binding. These insights have guided synthetic efforts aimed at optimizing these interactions.

The synthesis of Tert-butyl 6-(2-methyl-1,2,4-triazol-3-yl)-7-oxa -3 -azabicyclo[4 .1 .0 ] heptane -3 -carboxylate presents challenges due to its complex architecture but also offers opportunities for innovation in synthetic methodology. Recent reports highlight novel approaches to constructing azabicycloalkanes using transition metal-catalyzed reactions or enzymatic transformations. These methods have enabled more efficient and scalable synthesis routes for complex heterocyclic systems like this one.

As interest in targeted therapies grows, compounds like Tert-butyl 6-(2-methyl -1 ,2 ,4 -triazol -3 -y l ) -7 -oxa -3 -azabicyclo [4 .1 .0 ] heptane -3 -carbox ylate are being evaluated for their potential use as lead compounds or building blocks in drug discovery programs. The ability to modify specific functional groups while maintaining overall structural integrity allows researchers to explore a wide range of biological activities without starting from scratch each time.

The long-term goal is to identify molecules that not only demonstrate promising preclinical activity but also exhibit favorable pharmacokinetic profiles upon further optimization. This involves careful consideration of factors such as metabolic stability , solubility , and bioavailability . Compounds that perform well across these parameters are more likely to advance into clinical trials and ultimately become approved drugs.

In conclusion,Tert-butyl 6-(2-methyl -1 ,2 ,4 -triazol -3 -y l ) -7 -oxa -3 -azabicyclo [4 .1 .0 ] heptane -3 -carbox ylate (CAS No . 2126161 -83 -7) represents an exciting avenue for pharmaceutical research due to its intricate molecular design and potential therapeutic applications . Ongoing studies continue to uncover new insights into its structure-function relationships , paving the way for innovative drug development strategies . As our understanding of biological systems evolves , compounds like this one will play an increasingly important role in addressing unmet medical needs through targeted molecular interventions .